![molecular formula C19H20N6O5S B2798641 2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-propylacetamide CAS No. 872854-62-1](/img/structure/B2798641.png)
2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-propylacetamide
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Overview
Description
The compound “2-((6,8-dimethyl-2-(3-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-propylacetamide” is a type of heterocyclic compound. It belongs to the class of pyrimido[4,5-d]pyrimidines . These compounds have been synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido .
Synthesis Analysis
The synthesis of such compounds involves a reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido . An efficient procedure for the synthesis of two series of tetrahydropyrimido [4,5- d ]pyrimidine-diones has been reported through a Biginelli-type reaction .Molecular Structure Analysis
The molecular structure of these compounds is established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible . The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible .Chemical Reactions Analysis
The reactions proceeded in a one-pot multicomponent step in refluxing water and the products were obtained in excellent yields . The reactivities of the substituents linked to the ring carbon and nitrogen atoms have been studied .Scientific Research Applications
Synthesis and Chemical Reactions
- Microwave Irradiation Synthesis : The synthesis of related compounds like thieno[2,3-d]pyrimidines has been achieved through reactions under microwave irradiation, demonstrating efficient methods for creating structurally similar compounds (Davoodnia et al., 2009).
- Formation of Heterocycles : Novel heterocycles incorporating elements similar to the target compound have been synthesized, indicating potential pathways for creating diverse molecular structures (Gomha et al., 2018).
- Synthesis of Derivatives : The creation of various derivatives, such as 2-aryl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one, showcases the adaptability and potential for creating multiple derivatives from a similar base structure (Monge et al., 1993).
Anticancer and Antioxidant Applications
- Anticancer Activity : Compounds containing similar structural groups have been studied for their potential anticancer activities, suggesting potential research directions for the target compound (Sayed et al., 2021).
- Antioxidant Properties : Synthesized compounds with structural similarities have been evaluated for their antioxidant activities, indicating a possible area of application for the target compound (Saundane et al., 2012).
Polyamide Synthesis
- Polyamide Incorporation : The synthesis of polyamides containing molecular structures related to the target compound suggests the potential for incorporating it into polymeric materials (Hattori & Kinoshita, 1979).
Antimicrobial Activity
- Evaluation of Antimicrobial Activity : Research on compounds with similar structural features includes investigations into their antimicrobial properties, providing a potential application area for the target compound (Bondock et al., 2008).
Mechanism of Action
Future Directions
The compounds have been applied on a large scale in the medical and pharmaceutical fields . This survey will help researchers in the fields of synthetic organic and medicinal chemistry to undertake and improve new approaches for the construction of new standard biological components . Future research could focus on exploring the potential applications of these compounds in various fields, including their antimicrobial properties .
Properties
IUPAC Name |
2-[1,3-dimethyl-7-(3-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O5S/c1-4-8-20-13(26)10-31-17-14-16(23(2)19(28)24(3)18(14)27)21-15(22-17)11-6-5-7-12(9-11)25(29)30/h5-7,9H,4,8,10H2,1-3H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJAVBUDTLCIQRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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